Biphenyl-3-carboxamidine hydrochloride
Overview
Description
Biphenyl-3-carboxamidine hydrochloride, also known as BPC, is an organic compound that is used in various scientific research applications. BPC is a synthetic compound that is made up of two phenyl rings, each of which is connected to a carboxamidine group. BPC is a white to off-white crystalline powder that is soluble in water and other polar solvents. BPC is used in a variety of scientific research applications, including biochemical and physiological studies, and is also used in laboratory experiments.
Mechanism of Action
Biphenyl-3-carboxamidine hydrochloride acts as a non-selective agonist of the serotonin 5-HT1A receptor. This receptor is found in the brain and is involved in the regulation of mood, anxiety, and appetite. Biphenyl-3-carboxamidine hydrochloride binds to the receptor and activates it, causing a variety of biochemical and physiological effects. Biphenyl-3-carboxamidine hydrochloride also acts as an antagonist of the serotonin 5-HT2A receptor, which is involved in the regulation of sleep, appetite, and anxiety.
Biochemical and Physiological Effects
Biphenyl-3-carboxamidine hydrochloride has been found to have a variety of biochemical and physiological effects. Biphenyl-3-carboxamidine hydrochloride has been found to have an antidepressant-like effect in animal models, and it has also been found to reduce anxiety and improve cognitive performance. Biphenyl-3-carboxamidine hydrochloride has also been found to have anti-inflammatory, anticonvulsant, and neuroprotective effects. Biphenyl-3-carboxamidine hydrochloride has also been found to increase dopamine levels in the brain, which can lead to improved mood and improved cognitive performance.
Advantages and Limitations for Lab Experiments
The use of Biphenyl-3-carboxamidine hydrochloride in laboratory experiments has a number of advantages. Biphenyl-3-carboxamidine hydrochloride is a relatively inexpensive compound, and it is easy to obtain and use. Biphenyl-3-carboxamidine hydrochloride is also a relatively safe compound, and it has been found to have few side effects. However, Biphenyl-3-carboxamidine hydrochloride is not suitable for use in humans, and it should only be used in laboratory experiments.
Future Directions
There are a number of potential future directions for the use of Biphenyl-3-carboxamidine hydrochloride in scientific research. Biphenyl-3-carboxamidine hydrochloride could be used to study the effects of various compounds on the body, including drugs, hormones, and other compounds. Biphenyl-3-carboxamidine hydrochloride could also be used to study the effects of various compounds on the central nervous system. Biphenyl-3-carboxamidine hydrochloride could also be used to study the effects of various compounds on the immune system. Finally, Biphenyl-3-carboxamidine hydrochloride could be used to study the effects of various compounds on the cardiovascular system.
Synthesis Methods
Biphenyl-3-carboxamidine hydrochloride is synthesized by the reaction of 2-amino-5-chlorobenzophenone with an acid chloride in the presence of an amine base. The reaction produces a product that is then hydrolyzed with hydrochloric acid to give the desired Biphenyl-3-carboxamidine hydrochloride. The reaction is usually carried out in an organic solvent, such as dichloromethane, and the reaction time is typically between 10 and 30 minutes.
Scientific Research Applications
Biphenyl-3-carboxamidine hydrochloride is used in a variety of scientific research applications, including biochemical and physiological studies. Biphenyl-3-carboxamidine hydrochloride is used in laboratory experiments to study the effects of various compounds on the body. Biphenyl-3-carboxamidine hydrochloride is also used to study the biochemical and physiological effects of drugs, hormones, and other compounds. Biphenyl-3-carboxamidine hydrochloride has also been used to study the effects of various compounds on the central nervous system.
properties
IUPAC Name |
3-phenylbenzenecarboximidamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2.ClH/c14-13(15)12-8-4-7-11(9-12)10-5-2-1-3-6-10;/h1-9H,(H3,14,15);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPJRGTPSSXXQBM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=CC=C2)C(=N)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Biphenyl-3-carboxamidine hydrochloride | |
CAS RN |
26130-63-2 |
Source
|
| Record name | Biphenyl-3-carboxamidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Amino-5-(5,5-dimethyl-[1,3]dioxan-2-yl)-pentanoic acid hydrochloride](/img/structure/B6354169.png)
